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A Comparative Guide to the Electrophysiological Responses of Bombyx mori to Bombykal
Isomers

For researchers and professionals in the fields of entomology, neurobiology, and chemical

ecology, understanding the intricate mechanisms of insect olfaction is paramount. The silkmoth,

Bombyx mori, serves as a classic model organism for studying pheromone detection. This

guide provides a comparative analysis of the electrophysiological responses to bombykal, a
key component of the female silkmoth's pheromone blend, and its better-known counterpart,

bombykol.

Electrophysiological Responses: A Tale of Two
Molecules
The male silkmoth antenna possesses highly specialized long sensilla trichodea, each housing

two olfactory sensory neurons (OSNs). One of these neurons is finely tuned to detect the

primary sex pheromone, bombykol ((E,Z)-10,12-hexadecadien-1-ol), which elicits attraction.

The other OSN is tuned to bombykal ((E,Z)-10,12-hexadecadienal), an oxidized form of

bombykol that acts as a behavioral antagonist.[1][2][3][4] The differential responses of these

two neurons to their respective ligands are crucial for the moth's reproductive behavior.

Quantitative Electrophysiological Data
The following tables summarize the electrophysiological responses to bombykol and bombykal
as measured by Electroantennography (EAG) and Single Sensillum Recording (SSR). EAG
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measures the summed potential from the entire antenna, providing a general measure of

olfactory input, while SSR records the action potentials from individual OSNs, offering a much

finer resolution of neural activity.

Table 1: Electroantennogram (EAG) Responses in Wild-Type and Mutant Bombyx mori

Genotype Stimulus (10 µg)
Mean EAG
Response (mV) ±
SEM

Reference

Wild-Type Bombykol ~12.5 ± 1.0 [5]

Wild-Type Bombykal ~6.0 ± 0.8 [5]

BmMasc Mutant Bombykol ~2.5 ± 0.5 [5]

BmMasc Mutant Bombykal ~1.0 ± 0.2 [5]

BmPSI Mutant Bombykol ~3.0 ± 0.6 [5]

BmPSI Mutant Bombykal ~1.5 ± 0.3 [5]

Bmdsx Mutant Bombykol ~11.0 ± 1.2 [5]

Bmdsx Mutant Bombykal ~5.0 ± 0.7 [5]

Bmfru Mutant Bombykol ~11.5 ± 1.1 [5]

Bmfru Mutant Bombykal ~2.0 ± 0.4 [5]

BmOR1 Knockout Bombykol (1000 ng) ~0.5 ± 0.1 [6]

BmOR1 Knockout Bombykal (1000 ng) ~4.0 ± 0.5 [6]

BmPBP1 Knockout Bombykol (1000 ng) ~4.0 ± 0.5 [7]

BmPBP1 Knockout Bombykal (1000 ng) ~2.5 ± 0.3 [7]

Table 2: Single Sensillum Recording (SSR) Responses in Wild-Type and Mutant Bombyx mori
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Genotype Stimulus (10 µg)
Mean Spike
Frequency
(spikes/s) ± SEM

Reference

Wild-Type Bombykol ~150 ± 10 [5]

Wild-Type Bombykal ~120 ± 8 [5]

BmMasc Mutant Bombykol ~20 ± 5 [5]

BmMasc Mutant Bombykal ~15 ± 4 [5]

BmPSI Mutant Bombykol ~25 ± 6 [5]

BmPSI Mutant Bombykal ~20 ± 5 [5]

Bmdsx Mutant Bombykol ~140 ± 12 [5]

Bmdsx Mutant Bombykal ~110 ± 9 [5]

Bmfru Mutant Bombykol ~145 ± 11 [5]

Bmfru Mutant Bombykal ~30 ± 7 [5]

BmOR1 Knockout Bombykol (10 µg) ~10 ± 2 [6]

BmOR1 Knockout Bombykal (10 µg) ~130 ± 10 [6]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are generalized protocols for EAG and SSR based on standard practices in the field.[8]

[9][10][11]

Electroantennogram (EAG) Recording
Insect Preparation: An adult male Bombyx mori is immobilized. This can be achieved by

placing it in a truncated pipette tip with its head and antennae exposed. The antennae are

further stabilized using dental wax or a similar adhesive.

Electrode Preparation and Placement: Glass capillary microelectrodes are filled with a saline

solution (e.g., Ringer's solution). The reference electrode is inserted into the insect's head or
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eye. The recording electrode is placed in contact with the distal end of the antenna, which

may be clipped to ensure a good electrical connection.

Odorant Delivery: A defined volume of the bombykal isomer solution (in a solvent like

hexane) is applied to a filter paper strip, and the solvent is allowed to evaporate. The filter

paper is then placed inside a Pasteur pipette. A purified and humidified air stream is

continuously passed over the antenna. A puff of air is then directed through the odorant-

containing pipette into the main air stream to deliver the stimulus.

Data Acquisition: The potential difference between the recording and reference electrodes is

amplified, filtered, and recorded using a data acquisition system. The peak amplitude of the

negative voltage deflection is measured as the EAG response.

Single Sensillum Recording (SSR)
Insect Preparation: The moth is restrained as described for EAG. The antenna is carefully

positioned and stabilized on a platform to allow for precise electrode placement under a

high-power microscope.

Electrode Preparation and Placement: Sharpened tungsten or glass microelectrodes are

used. The reference electrode is inserted into the insect's eye. The recording electrode is

then carefully maneuvered to make contact with the base of a single long sensillum

trichodeum.

Odorant Delivery: The stimulus delivery system is the same as for EAG.

Data Acquisition: The extracellular action potentials generated by the OSNs within the

sensillum are amplified, filtered, and recorded. The spike frequency (number of spikes per

second) is calculated to quantify the neuronal response. The two neurons within the

sensillum can often be distinguished by differences in their spike amplitudes.[12]

Visualizing the Process
To better understand the underlying mechanisms and experimental procedures, the following

diagrams have been generated using Graphviz.

Olfactory Signaling Pathway in Bombyx mori
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Caption: Olfactory signal transduction pathway for Bombykal in Bombyx mori.

Generalized Workflow for Electrophysiological
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Caption: A generalized workflow for EAG and SSR experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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